Cas no 521272-85-5 ((2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 97% (R,R)-NORPHOS-Rh)

(2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 97% (R,R)-NORPHOS-Rh structure
521272-85-5 structure
Product Name:(2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 97% (R,R)-NORPHOS-Rh
CAS No:521272-85-5
MF:C39H40BF4P2Rh
MW:760.392548561096
MDL:MFCD09839137
CID:872728
PubChem ID:72982275
Update Time:2025-04-19

(2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 97% (R,R)-NORPHOS-Rh Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate,min.(R,R)-NORPHOS-Rh
    • (2S,3S)-(+)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
    • (S,S)-NORPHOS-Rh
    • (R,R)-NORPHOS-Rh
    • 78355-59-6
    • 521272-85-5
    • (2S,3S)-(+)-2,3-Bis(Diphenylphosphino)Bicyclo[2.2.1]Hept-5-Ene(1,5-Cyclooctadiene)Rhodium(I)Tetrafluoroborate
    • (2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(i)tetrafluoroborate
    • cycloocta-1,5-diene;(3-diphenylphosphanyl-2-bicyclo[2.2.1]hept-5-enyl)-diphenylphosphane;rhodium;tetrafluoroborate
    • (2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate,min.97%(R,R)-NORPHOS-Rh
    • (2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 97% (R,R)-NORPHOS-Rh
    • MDL: MFCD09839137
    • Inchi: 1S/C31H28P2.C8H12.BF4.Rh/c1-5-13-26(14-6-1)32(27-15-7-2-8-16-27)30-24-21-22-25(23-24)31(30)33(28-17-9-3-10-18-28)29-19-11-4-12-20-29;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h1-22,24-25,30-31H,23H2;1-2,7-8H,3-6H2;;/q;;-1;
    • InChI Key: DPXNIIPVFLWYAU-UHFFFAOYSA-N
    • SMILES: [Rh].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C(C2C=CC1C2)P(C1C=CC=CC=1)C1C=CC=CC=1.F[B-](F)(F)F.C1C=CCCC=CC1

Computed Properties

  • Exact Mass: 760.16900
  • Monoisotopic Mass: 760.16894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 6
  • Complexity: 635
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • PSA: 27.18000
  • LogP: 10.16810
  • Sensitiveness: air sensitive
  • Solubility: Not available

(2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 97% (R,R)-NORPHOS-Rh Security Information

(2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 97% (R,R)-NORPHOS-Rh Pricemore >>

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(2R,3R)-(-)-2,3-Bis(diphenylphosphino)bicyclo[2.2.1]hept-5-ene(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate, min. 97% (R,R)-NORPHOS-Rh Related Literature

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